5-Hydroxy-1,3-benzodioxol-2-one
Overview
Description
5-Hydroxy-1,3-benzodioxol-2-one is a chemical compound with the molecular formula C7H4O4 . It has an average mass of 152.104 Da and a monoisotopic mass of 152.010956 Da . It is also known by other names such as 1,3-Benzodioxol-2-one, 5-hydroxy- .
Synthesis Analysis
The synthesis of this compound and its derivatives has been a subject of research. For instance, a study on benzodioxol derivatives as COX inhibitors synthesized twelve novel compounds (aryl acetate and aryl acetic acid groups) to identify the most potent and selective towards COX1 and COX2 .Molecular Structure Analysis
The molecular structure of this compound consists of 7 carbon atoms, 4 oxygen atoms, and 4 hydrogen atoms . The InChI string representation of the molecule isInChI=1S/C7H4O4/c8-4-1-2-5-6(3-4)11-7(9)10-5/h1-3,8H
.
Mechanism of Action
- COX enzymes are involved in the biosynthesis of prostaglandins , which play essential roles in maintaining various physiological functions, including cardiovascular and gastrointestinal homeostasis .
- COX-2, on the other hand, is overexpressed during pathophysiological events such as inflammation, hyperalgesia, and cancer .
Target of Action
Mode of Action
Pharmacokinetics
Result of Action
More comprehensive studies are needed to fully elucidate its pharmacokinetics and environmental influences . 🌱🔬
Biochemical Analysis
Biochemical Properties
It has been suggested that it may have interactions with cyclooxygenase (COX) enzymes . These enzymes play a crucial role in the biosynthesis of important prostaglandins, which are involved in various biological responses .
Cellular Effects
Preliminary studies suggest that it may have cytotoxic activity against certain cancer cell lines
Molecular Mechanism
It is suggested that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
5-hydroxy-1,3-benzodioxol-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4O4/c8-4-1-2-5-6(3-4)11-7(9)10-5/h1-3,8H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQNUCIIXJQPBRZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1O)OC(=O)O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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